Cas no 6443-68-1 (Me ether,nitrile)

Me ether,nitrile structure

Me ether,nitrile structure

Product Name:Me ether,nitrile

CAS No:6443-68-1

MF:C₉H₇NO₃

MW:177.156782388687

CID:2044655

PubChem ID:16767497

Update Time:2025-04-21

Me ether,nitrile Chemical and Physical Properties

Names and Identifiers

- Me ether,nitrile
- 7-methoxy-1,3-benzodioxole-5-carbonitrile
- CS-0361121
- 7-methoxy-1,3-benzodioxol-5-yl cyanide
- STK694401
- 7-Methoxybenzo[d][1,3]dioxole-5-carbonitrile
- 3-Methoxy-4,5-methylendioxy-benzonitril
- SY309833
- SCHEMBL523983
- MFCD10037590
- AKOS005605933
- 7-METHOXY-2H-1,3-BENZODIOXOLE-5-CARBONITRILE
- 6443-68-1
- Inchi： 1S/C9H7NO3/c1-11-7-2-6(4-10)3-8-9(7)13-5-12-8/h2-3H,5H2,1H3
- InChI Key： FZYBNFQFTQHSMA-UHFFFAOYSA-N
- SMILES： COC1C2=C(OCO2)C=C(C#N)C=1

Computed Properties

Exact Mass: 177.042593085Da
Monoisotopic Mass: 177.042593085Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 51.5Å²

Me ether,nitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1431791-1g	7-Methoxybenzo[d][1,3]dioxole-5-carbonitrile	6443-68-1	98%	1g	￥24098.00	2024-05-05

Me ether,nitrile Related Literature

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2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

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